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Compound of Interest

Compound Name: Benzyl-N-bis(PEG3-Boc)

Cat. No.: B15620772 Get Quote

CAS Number: 1975173-67-1

This technical guide provides an in-depth overview of Benzyl-N-bis(PEG3-Boc), a
heterobifunctional linker utilized in the development of targeted therapeutics, particularly in the

field of Proteolysis Targeting Chimeras (PROTACs). This document is intended for researchers,

scientists, and drug development professionals, offering a summary of its chemical properties,

representative experimental protocols, and logical workflows for its application.

Core Concepts and Physicochemical Properties
Benzyl-N-bis(PEG3-Boc) is a key building block in the synthesis of PROTACs, which are

novel therapeutic modalities designed to hijack the cell's natural protein degradation machinery

to eliminate disease-causing proteins.[1] A PROTAC molecule typically consists of two active

ligands connected by a chemical linker: one ligand binds to a target protein of interest (POI),

and the other recruits an E3 ubiquitin ligase. The linker plays a crucial role in the efficacy of the

PROTAC by orienting the POI and the E3 ligase to facilitate the formation of a productive

ternary complex, which is essential for the ubiquitination and subsequent degradation of the

target protein.

The structure of Benzyl-N-bis(PEG3-Boc) incorporates a benzyl-protected secondary amine

and two polyethylene glycol (PEG) chains, each terminated with a tert-butyloxycarbonyl (Boc)-

protected amine. The PEG spacers enhance the aqueous solubility and cell permeability of the

resulting PROTAC molecule. The orthogonal protecting groups (Benzyl and Boc) allow for
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selective deprotection and sequential conjugation of the POI and E3 ligase ligands, providing a

modular and flexible approach to PROTAC synthesis.

Quantitative Data Summary:

Property Value

CAS Number 1975173-67-1

Molecular Formula C33H57NO10

Molecular Weight 627.81 g/mol

Appearance Colorless to pale yellow oil

Solubility
Soluble in organic solvents such as DMF,

DMSO, and chlorinated hydrocarbons.

Purity Typically >95%

Storage Store at -20°C under an inert atmosphere.

Strategic Application in PROTAC Synthesis
The synthesis of a PROTAC using Benzyl-N-bis(PEG3-Boc) involves a multi-step process that

takes advantage of the differential reactivity of its protected amine functionalities. A common

strategy involves the initial deprotection of the Boc groups, followed by coupling of the POI

ligand, and finally, deprotection of the benzyl group and coupling of the E3 ligase ligand.

Below is a representative workflow for the synthesis of a PROTAC utilizing Benzyl-N-
bis(PEG3-Boc).
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Step 1: Boc Deprotection

Step 2: POI Ligand Coupling

Step 3: Benzyl Deprotection

Step 4: E3 Ligase Ligand Coupling & Final PROTAC

Benzyl-N-bis(PEG3-Boc)

Acidic Deprotection (e.g., TFA in DCM)

Benzyl-N-bis(PEG3-NH2) Intermediate

Amide Coupling (e.g., HATU, DIPEA)

POI Ligand (with carboxylic acid)

POI-Linker-Benzyl Intermediate

Hydrogenolysis (e.g., H2, Pd/C)

POI-Linker-NH Intermediate

Amide Coupling (e.g., HATU, DIPEA)

E3 Ligase Ligand (with carboxylic acid)

Final PROTAC Molecule

Purification (e.g., HPLC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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